3,5-Dinitrosalicylic acid (5-nitrofurfurylidene)hydrazide
Overview
Description
3,5-Dinitrosalicylic acid (5-nitrofurfurylidene)hydrazide is a useful research compound. Its molecular formula is C12H7N5O9 and its molecular weight is 365.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analysis in Animal Feeding Stuffs : Nifursol is used in the determination of additives in animal feed. A method involving extraction with acetonitrile and clean-up with carbon disulphide was developed for this purpose, with gas chromatography and electron-capture detection used for quantification (Wheals & Weston, 1971).
Determination in Honey : A method to determine 3,5-Dinitrosalicylic acid hydrazide in honey through solid-phase extraction and ultra performance liquid chromatography-tandem mass spectrometry has been established. This method demonstrates high sensitivity and reproducibility for different types of honey (Chen et al., 2020).
Residue Analysis in Poultry Meat : Nifursol has been studied for its residue presence in turkey and chicken meat. An analytical method using liquid chromatography-tandem mass spectrometry was developed for this purpose, with an emphasis on understanding the prevalence of nifursol residues in meat products (Vahl, 2005).
Determination in Frozen Turkey Tissues : A study details the determination of nifursol in frozen turkey tissues using gas-liquid chromatography. This method shows good recovery rates and is essential for monitoring nifursol levels in poultry products (Frahm, George, & McDonnell, 1975).
Metabolite Detection in Foodstuffs of Animal Origin : A method combining liquid chromatography and tandem mass spectrometry with liquid-liquid extraction was developed to detect 3,5-dinitrosalicylic acid hydrazide, a metabolite of nifursol, in various foodstuffs. This method highlights the importance of monitoring for nifursol metabolites to ensure food safety (Wang et al., 2017).
Determination in Poultry Muscle and Liver Tissue : A confirmatory method for identifying and quantifying nifursol metabolites in poultry muscle and liver tissue was developed. This method is significant for ensuring the safety and compliance of poultry products (Mulder et al., 2005).
Synthesis of Labeled Compounds for Food Safety Testing : Research on the synthesis of labeled 3,5-dinitrosalicyl hydrazide-15N2 shows its potential use as an internal standard in food safety testing (Jiang Zh, 2014).
Veterinary Drug Residues in Chicken Eggs : Nifursol, as a nitrofuran veterinary drug, has been studied for its residues in chicken eggs, emphasizing the importance of monitoring for these residues in poultry products (Ramos, Santos, & Barbosa, 2017).
Properties
IUPAC Name |
2-hydroxy-3,5-dinitro-N-[(5-nitrofuran-2-yl)methylideneamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXUXXCZCUGIGPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N5O9 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50860191 |
Source
|
| Record name | 2-Hydroxy-3,5-dinitro-N'-[(5-nitrofuran-2-yl)methylidene]benzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50860191 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
16915-70-1 |
Source
|
| Record name | Nifursol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16915-70-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-hydroxy-3,5-dinitro-, 2-[(5-nitro-2-furanyl)methylene]hydrazide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nifursol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.224 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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